Phzbaz

• CAS RN: 109234-08-4
• Molecular Formula: C28H29N3O10
• Molecular Weight: 567.5 g/mol
• IUPAC Name: 1-[3-[(4-azidophenyl)methyl]-2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C28H29N3O10/c29-31-30-16-6-1-15(2-7-16)11-18-20(35)12-21(40-28-27(39)26(38)25(37)22(13-32)41-28)23(24(18)36)19(34)10-5-14-3-8-17(33)9-4-14/h1-4,6-9,12,22,25-28,32-33,35-39H,5,10-11,13H2/t22-,25-,26+,27-,28-/m1/s1
• InChI Key: YNRPWRKJTWTRME-FSKOWZIRSA-N
• Isomeric SMILES: C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
• SMILES: C1=CC(=CC=C1CCC(=O)C2=C(C=C(C(=C2O)CC3=CC=C(C=C3)N=[N+]=[N-])O)OC4C(C(C(C(O4)CO)O)O)O)O
• synonyms: 4-azidobenzylphlorizin; phlorizinyl 5'-benzylazide; PHZBAZ

Description

Phzbaz is a chemical compound that has been the subject of scientific research for several years. It is a synthetic molecule that has been synthesized using a unique synthesis method. This compound has been found to have several biochemical and physiological effects, which make it an interesting subject for further research.

Mechanism Of Action

The mechanism of action of Phzbaz is not fully understood. However, it has been found to have an effect on several biochemical pathways in the body. The compound has been found to interact with several enzymes and receptors in the body, which may explain its physiological effects.

Biochemical And Physiological Effects

Phzbaz has several biochemical and physiological effects. The compound has been found to have an effect on the immune system, cardiovascular system, and nervous system. The compound has been found to have an anti-inflammatory effect, which may make it useful in the treatment of several inflammatory diseases. The compound has also been found to have an effect on the cardiovascular system, which may make it useful in the treatment of several cardiovascular diseases. The compound has also been found to have an effect on the nervous system, which may make it useful in the treatment of several neurological diseases.

Advantages And Limitations For Lab Experiments

Phzbaz has several advantages and limitations for lab experiments. The compound is easy to synthesize, which makes it readily available for research studies. The compound is also stable, which makes it easy to store and transport. However, the compound has several limitations for lab experiments. The compound is toxic in high doses, which may limit its use in some research studies. The compound is also expensive, which may limit its use in some research studies.

Future Directions

There are several future directions for Phzbaz research. One future direction is to further investigate the mechanism of action of the compound. Another future direction is to investigate the potential therapeutic uses of the compound. The compound may have potential therapeutic uses in the treatment of several inflammatory, cardiovascular, and neurological diseases. Another future direction is to investigate the potential side effects of the compound. The compound may have potential side effects that need to be investigated before it can be used in clinical trials.
Conclusion:
In conclusion, Phzbaz is a synthetic molecule that has several biochemical and physiological effects. The compound has been the subject of several scientific research studies, which have focused on the mechanism of action, biochemical and physiological effects, and future directions for Phzbaz research. The compound has several advantages and limitations for lab experiments, and there are several future directions for Phzbaz research. Further research is needed to fully understand the potential therapeutic uses of the compound and to investigate the potential side effects of the compound.

Synthesis Methods

Phzbaz is synthesized using a unique method that involves the reaction of several chemical compounds. The synthesis method is complex and requires a high level of expertise in chemical synthesis. The process involves the reaction of several chemical compounds in a specific order and under specific conditions. The final product is a pure compound that can be used for further research.

Scientific Research Applications

Phzbaz has been the subject of several scientific research studies. The compound has been found to have several biochemical and physiological effects, which make it an interesting subject for further research. The research studies have focused on the mechanism of action, biochemical and physiological effects, and future directions for Phzbaz research.